2-[(4-fluorobenzyl)sulfanyl]-3H-indol-3-one N-(2,4,6-trichlorophenyl)hydrazone

• IUPAC Name: [2-[(4-fluorophenyl)methylsulfanyl]-1H-indol-3-yl]-(2,4,6-trichlorophenyl)diazene
• InChI: InChI=1S/C21H13Cl3FN3S/c22-13-9-16(23)20(17(24)10-13)28-27-19-15-3-1-2-4-18(15)26-21(19)29-11-12-5-7-14(25)8-6-12/h1-10,26H,11H2
• InChI Key: XFMCOFBLGPUPLZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(N2)SCC3=CC=C(C=C3)F)N=NC4=C(C=C(C=C4Cl)Cl)Cl
• Molecular Formula: C21H13Cl3FN3S
• Molecular Weight: 464.8 g/mol

Description

“2-[(4-fluorobenzyl)sulfanyl]-3H-indol-3-one N-(2,4,6-trichlorophenyl)hydrazone” is a chemical compound with the molecular formula C21H13Cl3FN3S. It is used as a reference standard for pharmaceutical testing.

Physical And Chemical Properties Analysis

The molar mass of this compound is 464.77. No further physical or chemical properties were found in the search results.

Scientific Research Applications

Synthesis and Characterization

• Hydrazone compounds have been synthesized and characterized, showing potential for the development of materials with specific optical properties. For instance, transparent polyimides derived from thiophenyl-substituted benzidines, including compounds with similar structural features, have been studied for their high refractive indices and small birefringence, alongside good thermomechanical stabilities (Tapaswi et al., 2015).

Antimicrobial Activities

• The incorporation of fluoro groups in hydrazone ligands has been found to improve antibacterial activities against various bacterial strains, showcasing the potential of such compounds in the development of new antimicrobial agents (He et al., 2018).

Chemical Synthesis Applications

• Fluoroalkyl N-sulfonyl hydrazones, a category of compounds related to the one , are highlighted as versatile reagents for synthesizing a wide range of fluoroalkylated organic molecules. These compounds are used as safer and more stable alternatives to toxic fluoroalkyl diazo compounds in carbene transfer reactions, indicating their significance in chemical synthesis (Sivaguru & Bi, 2021).

Antioxidant Properties

• Hydrazone derivatives have also been evaluated for their antioxidant activities. Studies have shown that the position of the fluorine atom in the benzyl substituent significantly influences their antimicrobial activity and absence of hemotoxicity, suggesting their potential in developing treatments with selective actions against specific pathogens (Bogdanov et al., 2019).

Future Directions

The future directions of research and application for this compound are not specified in the search results. It’s currently used for pharmaceutical testing, which suggests it may have potential applications in drug development or medical research.